3-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)-1-(4-fluorobenzyl)-7-methyl-1,8-naphthyridin-4(1H)-one

• IUPAC Name: 3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1-[(4-fluorophenyl)methyl]-7-methyl-1,8-naphthyridin-4-one
• InChI: InChI=1S/C24H16ClFN4O2/c1-14-2-11-19-21(31)20(24-28-22(29-32-24)16-5-7-17(25)8-6-16)13-30(23(19)27-14)12-15-3-9-18(26)10-4-15/h2-11,13H,12H2,1H3
• InChI Key: IBBVSHKYMRBGDC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C1)C(=O)C(=CN2CC3=CC=C(C=C3)F)C4=NC(=NO4)C5=CC=C(C=C5)Cl
• Molecular Formula: C24H16ClFN4O2
• Molecular Weight: 446.9 g/mol

Description

3-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)-1-(4-fluorobenzyl)-7-methyl-1,8-naphthyridin-4(1H)-one is a useful research compound. Its molecular formula is C24H16ClFN4O2 and its molecular weight is 446.87. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Chloramine-T Mediated Synthesis : A study by Mogilaiah & Reddy (2005) outlines the microwave-assisted synthesis of 1,3,4-oxadiazolyl-1,8-naphthyridines, demonstrating an efficient method for creating similar complex molecules under microwave irradiation, yielding products with high purity and good yields (Mogilaiah & Reddy, 2005).
• Microwave Assisted Synthesis : Another study by Mogilaiah et al. (2009) discusses the synthesis of 1,3,4-oxadiazolyl 1,8-naphthyridines under solvent-free conditions using solid support, emphasizing the role of microwave irradiation in enhancing the synthesis process of similar compounds (Mogilaiah et al., 2009).

Biological Activities

• Anticancer Evaluation : Salahuddin et al. (2014) conducted a study on the synthesis and in vitro anticancer evaluation of 1,3,4-oxadiazole derivatives, indicating that certain synthesized compounds exhibited moderate activity against breast cancer cell lines, suggesting the potential therapeutic applications of similar compounds (Salahuddin et al., 2014).
• Lipase and α-Glucosidase Inhibition : Research by Bekircan et al. (2015) on novel heterocyclic compounds derived from 1,2,4-triazol-4-yl acetohydrazide demonstrated significant lipase and α-glucosidase inhibitory activities, offering insights into the development of new therapeutic agents for treating diseases associated with these enzymes (Bekircan et al., 2015).

Electrochemical and Photophysical Properties

• Electrochemistry and Electrogenerated Chemiluminescence : A study by Shen et al. (2010) explored the electrochemical properties and electrogenerated chemiluminescence of a dithienylbenzothiadiazole derivative, providing insights into the differential reactivity of donor and acceptor groups which could be relevant for similar compounds in sensing and electronic applications (Shen et al., 2010).

Structural Characterization

• Structural Characterization of Isostructural Compounds : Research by Kariuki et al. (2021) on the synthesis and structural characterization of isostructural thiazole derivatives highlighted the planar nature of these molecules and their potential for various applications, underscoring the importance of structural analysis in understanding the properties of such compounds (Kariuki et al., 2021).